![molecular formula C8H11ClN2O2 B5913720 2-butyl-4-chloro-5-hydroxy-3(2H)-pyridazinone CAS No. 64178-64-9](/img/structure/B5913720.png)
2-butyl-4-chloro-5-hydroxy-3(2H)-pyridazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-butyl-4-chloro-5-hydroxy-3(2H)-pyridazinone, also known as N-(2-butyl)-4-chloro-5-hydroxy-3-pyridazinone (BCHP), is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.
Mechanism of Action
BCHP exerts its antibacterial and antifungal effects by inhibiting the synthesis of important cellular components such as DNA, RNA, and proteins. It also disrupts the cell membrane integrity of the microorganisms, leading to their death. In addition, BCHP has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
BCHP has been shown to have a low toxicity profile and does not cause significant adverse effects in humans. However, it may cause mild gastrointestinal disturbances such as nausea and vomiting. In animal studies, BCHP has been shown to have a beneficial effect on liver function and lipid metabolism.
Advantages and Limitations for Lab Experiments
BCHP has several advantages for use in lab experiments. It has a high solubility in water and organic solvents, making it easy to handle and manipulate. It also has a long shelf life and is stable under a wide range of conditions. However, one limitation of BCHP is its relatively high cost compared to other compounds with similar properties.
Future Directions
There are several potential future directions for research on BCHP. One area of interest is the development of novel formulations and delivery systems for BCHP to improve its efficacy and reduce its toxicity. Another area of interest is the investigation of the potential use of BCHP in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to elucidate the mechanisms underlying the beneficial effects of BCHP on liver function and lipid metabolism.
Synthesis Methods
BCHP can be synthesized through the reaction of 2-butyl-4-chloro-5-nitropyridazine with sodium methoxide in methanol. The resulting product is then treated with hydrochloric acid to obtain BCHP.
Scientific Research Applications
BCHP has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, it has been shown to possess antibacterial, antifungal, and antitumor properties. It has also been investigated for its potential use as a chelating agent in the treatment of heavy metal poisoning. In addition, BCHP has been studied for its potential applications in the field of agriculture as a herbicide and growth regulator.
properties
IUPAC Name |
2-butyl-4-chloro-5-hydroxypyridazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClN2O2/c1-2-3-4-11-8(13)7(9)6(12)5-10-11/h5,12H,2-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHFQJGAGKJGKRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C(=C(C=N1)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20715725 |
Source
|
Record name | 2-Butyl-4-chloro-5-hydroxypyridazin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20715725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Butyl-4-chloro-5-hydroxypyridazin-3(2H)-one | |
CAS RN |
64178-64-9 |
Source
|
Record name | 2-Butyl-4-chloro-5-hydroxypyridazin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20715725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.